![molecular formula C25H22N2O4S B4056928 2-methoxy-N-{4-[(1-naphthylamino)sulfonyl]phenyl}-2-phenylacetamide](/img/structure/B4056928.png)
2-methoxy-N-{4-[(1-naphthylamino)sulfonyl]phenyl}-2-phenylacetamide
Overview
Description
2-methoxy-N-{4-[(1-naphthylamino)sulfonyl]phenyl}-2-phenylacetamide is a useful research compound. Its molecular formula is C25H22N2O4S and its molecular weight is 446.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 446.13002836 g/mol and the complexity rating of the compound is 708. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Synthetic Applications
- A study highlighted the preparation of phenyl(N-methoxy-N-methylcarbamoylmethyl)sulfoxide, indicating its utility for the homologation of alkyl halides to α,β-unsaturated N-methoxy-N-methylamide compounds, showcasing the relevance in synthetic organic chemistry for creating structurally complex molecules from simpler ones (Beney, Boumendjel, & Mariotte, 1998).
Anticancer and Antitumor Effects
- Research into 1,4‐Naphthoquinone derivatives containing a phenylaminosulfanyl moiety demonstrated potent cytotoxic activity against human cancer cell lines (A549, HeLa, MCF‐7), with specific compounds showing remarkable cytotoxic activity and low toxicity in normal human kidney cells. This suggests the potential for derivatives of naphthoquinone in cancer therapy due to their ability to induce apoptosis and cell cycle arrest (Ravichandiran et al., 2019).
Anti-HIV Activity
- A series of 2‐(naphthalen‐2‐yloxy)‐N‐[(aryl‐5‐thioxo‐4,5‐dihydro‐1H‐1,2,4‐triazol‐3‐yl)methyl] acetamides were synthesized and evaluated for their inhibitory activity against HIV-1 and HIV-2, with one compound showing potent in vitro inhibitory activity. This highlights the importance of naphthalene derivatives in developing new antiviral agents (Hamad et al., 2010).
Pharmacological Evaluation
- An in silico and in vitro evaluation of lapachol and nor-lapachol derivatives investigated their antibacterial and modulatory activity, showcasing the pharmacological properties of naphthoquinone derivatives. The study found that these compounds, synthesized from 2-hydroxy-quinones, demonstrated potential as therapeutic alternatives to bacterial resistance, emphasizing the importance of chemical modifications to enhance drug efficacy (Figueredo et al., 2020).
Properties
IUPAC Name |
2-methoxy-N-[4-(naphthalen-1-ylsulfamoyl)phenyl]-2-phenylacetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H22N2O4S/c1-31-24(19-9-3-2-4-10-19)25(28)26-20-14-16-21(17-15-20)32(29,30)27-23-13-7-11-18-8-5-6-12-22(18)23/h2-17,24,27H,1H3,(H,26,28) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QNTSATFTWSSLNK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(C1=CC=CC=C1)C(=O)NC2=CC=C(C=C2)S(=O)(=O)NC3=CC=CC4=CC=CC=C43 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H22N2O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
446.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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